4-[(hydroxyimino)(4-phenyl-1H-1,2,3-triazol-1-yl)methyl]-1,2,5-oxadiazol-3-amine

• IUPAC Name: (NZ)-N-[(4-amino-1,2,5-oxadiazol-3-yl)-(4-phenyltriazol-1-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C11H9N7O2/c12-10-9(15-20-16-10)11(14-19)18-6-8(13-17-18)7-4-2-1-3-5-7/h1-6,19H,(H2,12,16)/b14-11-
• InChI Key: NSTLYIYGJOOLQU-KAMYIIQDSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN(N=N2)C(=NO)C3=NON=C3N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CN(N=N2)/C(=N\O)/C3=NON=C3N
• Molecular Formula: C11H9N7O2
• Molecular Weight: 271.24 g/mol

Description

The compound “4-[(hydroxyimino)(4-phenyl-1H-1,2,3-triazol-1-yl)methyl]-1,2,5-oxadiazol-3-amine” is a novel hydroxamic acid incorporating a 1H-1,2,3-triazol-4-yl moiety. Hydroxamic acids are known to inhibit a class-I isoform of HDACs (HDAC2) with IC50 values in the low micromolar range.

Synthesis Analysis

The synthesis of this compound involves a series of reactions. A series of novel hydroxamic acids incorporating 1-((1H-1,2,3-triazol-4-yl)methyl)-3-hydroxyimino-indolin-2-ones were synthesized. The synthesis of triazole was accomplished using (S)-(-) ethyl lactate as a starting material.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR spectroscopy can provide information about the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound can be studied using various techniques. For instance, the compound underwent Suzuki–Miyaura cross-coupling reaction with different arylboronic acids in aqueous medium.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed using various techniques. For instance, IR spectroscopy can provide information about the functional groups present in the molecule.

Future Directions

The future directions for the study of this compound could involve further investigation of its biological activities and potential therapeutic applications. The loss of hydrogen bond donor/acceptor group at triazole substituted aryl group makes the molecule less active, suggesting that modifications to improve hydrogen bonding could be a future direction for research.